Cas no 853308-07-3 (4-Bromo-3-nitrobenzenethiol)

• Product Name: 4-Bromo-3-nitrobenzenethiol
• CAS No: 853308-07-3
• MF: C₆H₄BrNO₂S
• MW: 234.070459365845
• MDL: MFCD03428542
• CID: 3385791
• PubChem ID: 46318338
• Update Time: 2025-10-19

4-Bromo-3-nitrobenzenethiol Chemical and Physical Properties

Names and Identifiers

• BENZENETHIOL, 4-BROMO-3-NITRO-
• 4-bromo-3-nitrophenyl hydrosulfide
• 4-BROMO-3-NITROBENZENETHIOL
• 853308-07-3
• LS-04330
• CS-0117806
• 4-bromo-3-nitrobenzene-1-thiol
• AKOS005173959
• EN300-1897804
• 4-Bromo-3-nitrobenzenethiol

• MDL： MFCD03428542
• Inchi： 1S/C6H4BrNO2S/c7-5-2-1-4(11)3-6(5)8(9)10/h1-3,11H
• InChI Key： ISRPRXLDLXKKDM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1[N+](=O)[O-])S

Computed Properties

• Exact Mass: 232.91461Da
• Monoisotopic Mass: 232.91461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 280.1±25.0 °C at 760 mmHg
• Flash Point: 123.2±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-3-nitrobenzenethiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Bromo-3-nitrobenzenethiol

Introduction to 4-Bromo-3-nitrobenzenethiol (CAS No. 853308-07-3)

4-Bromo-3-nitrobenzenethiol, with the chemical formula C₆H₄BrNO₂S, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of nitroaromatic thiols, which are characterized by the presence of both bromine and sulfur atoms in their aromatic structure. The unique combination of these functional groups makes 4-bromo-3-nitrobenzenethiol a versatile intermediate in the synthesis of various pharmacologically active molecules and advanced materials.

The significance of this compound lies in its structural features, which include a bromine substituent at the 4-position and a nitro group at the 3-position of the benzene ring, flanked by a thiol (-SH) moiety. Such a configuration imparts distinct reactivity patterns, making it a valuable building block for further chemical modifications. The thiol group, in particular, is known for its ability to participate in diverse chemical reactions, including nucleophilic substitution, metal coordination, and disulfide bond formation, which are pivotal in drug design and material synthesis.

In recent years, 4-bromo-3-nitrobenzenethiol has been extensively studied for its potential applications in pharmaceutical development. The nitro group not only serves as a handle for further functionalization but also contributes to the electron-withdrawing nature of the molecule, influencing its overall reactivity and biological activity. Researchers have leveraged these properties to explore its role in synthesizing novel therapeutic agents targeting various diseases.

One of the most compelling areas of research involving 4-bromo-3-nitrobenzenethiol is its application in the development of small-molecule inhibitors. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific enzymes and receptors involved in inflammatory pathways. For instance, modifications to the thiol group have been investigated for enhancing binding affinity and selectivity towards targets such as cyclooxygenase (COX) enzymes, which are key players in pain and inflammation regulation. The bromine atom provides an additional site for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of potential drug candidates.

Moreover, the incorporation of 4-bromo-3-nitrobenzenethiol into drug-like molecules has shown promise in oncology research. The combination of bromine and nitro groups enhances electrophilicity, making it an attractive scaffold for developing compounds that interact with DNA or inhibit critical signaling pathways in cancer cells. Preliminary studies suggest that certain derivatives exhibit cytotoxic effects against various cancer cell lines while maintaining relatively low toxicity towards normal cells. This balance is crucial for developing effective anticancer therapies with minimal side effects.

The compound's utility extends beyond pharmaceuticals into materials science. Its aromatic structure and functional groups make it a suitable candidate for designing organic semiconductors and conductive polymers. Researchers are exploring its potential as a monomer or intermediate in synthesizing materials with tailored electronic properties. These materials could find applications in flexible electronics, organic photovoltaics (OPVs), and sensors, where precise control over molecular architecture is essential.

In terms of synthetic methodologies, 4-bromo-3-nitrobenzenethiol serves as a versatile precursor for constructing more complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The presence of both bromine and thiol functionalities allows for sequential transformations, enabling chemists to build intricate scaffolds with high precision. This adaptability has made it a preferred choice for medicinal chemists engaged in library synthesis programs aimed at identifying novel bioactive compounds.

The latest advancements in computational chemistry have further enhanced the utility of 4-bromo-3-nitrobenzenethiol by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict binding affinities and interactions between this compound and biological targets with remarkable accuracy. Such insights accelerate the drug discovery process by identifying promising candidates for experimental validation.

Environmental considerations also play a role in the research surrounding 4-bromo-3-nitrobenzenethiol. Efforts are being made to develop greener synthetic routes that minimize waste and hazardous byproducts. Catalytic methods employing transition metals have been explored as sustainable alternatives to traditional synthetic approaches. These innovations align with broader trends in green chemistry aimed at reducing the environmental footprint of chemical manufacturing processes.

In conclusion,4-Bromo-3-nitrobenzenethiol (CAS No. 853308-07-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical research, materials science, and synthetic chemistry. As our understanding of its properties continues to evolve through interdisciplinary collaboration, we can anticipate even more innovative applications emerging from this versatile molecule.